(6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C14H16N2O2/c1-14(2,3)12-8-13(16-18-12)15-9-10-6-4-5-7-11(10)17/h4-9H,1-3H3,(H,15,16)/b10-9-
• InChI Key: VBPNDUKGOHQFAU-KTKRTIGZSA-N
• Isomeric SMILES: CC(C)(C)C1=CC(=NO1)N/C=C\2/C=CC=CC2=O
• SMILES: CC(C)(C)C1=CC(=NO1)NC=C2C=CC=CC2=O

Description

(6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one, also known as TBOA, is a potent and selective inhibitor of glutamate transporters. Glutamate is the primary excitatory neurotransmitter in the brain and plays an essential role in the regulation of synaptic plasticity, learning, and memory. The inhibition of glutamate transporters by TBOA leads to an increase in extracellular glutamate levels, which can have both beneficial and detrimental effects on neuronal function.

Scientific Research Applications

(6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one has been widely used in scientific research to study the role of glutamate transporters in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one has also been used to investigate the mechanisms underlying synaptic plasticity, learning, and memory. In addition, (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one has been used to study the effects of glutamate transporter inhibitors on drug addiction and withdrawal.

Mechanism of Action

(6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one inhibits glutamate transporters by binding to the substrate-binding site of the transporter and blocking the reuptake of glutamate into presynaptic terminals. This leads to an increase in extracellular glutamate levels, which can activate both ionotropic and metabotropic glutamate receptors and modulate neuronal activity.
Biochemical and Physiological Effects:
The increase in extracellular glutamate levels caused by (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one can have both beneficial and detrimental effects on neuronal function. On one hand, the activation of glutamate receptors can enhance synaptic plasticity and improve learning and memory. On the other hand, excessive glutamate release can lead to excitotoxicity and neuronal damage. (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one has also been shown to increase the release of other neurotransmitters, such as dopamine and serotonin, which can have further effects on neuronal function.

Advantages and Limitations for Lab Experiments

One advantage of using (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one in lab experiments is its high potency and selectivity for glutamate transporters. This allows for precise manipulation of glutamate levels in vitro and in vivo. However, (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one can also have off-target effects on other transporters and receptors, which can complicate data interpretation. In addition, (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one has a short half-life and can rapidly degrade in vivo, which can limit its usefulness in long-term experiments.

Future Directions

Future research on (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one could focus on developing more potent and selective glutamate transporter inhibitors with longer half-lives. In addition, further studies could investigate the effects of (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one on various neurological disorders and explore potential therapeutic applications. Finally, research could also focus on elucidating the downstream signaling pathways activated by (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one and their effects on neuronal function.

Synthesis Methods

The synthesis of (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one involves several steps, starting from the reaction of 5-tert-butyl-3-chloro-1,2-oxazole with sodium azide to form 5-tert-butyl-1,2-oxazole-3-carboxylic acid azide. The azide then undergoes a Curtius rearrangement to form the corresponding isocyanate, which is then reacted with cyclohexenone to form (6Z)-6-[[(5-tert-butyl-1,2-oxazol-3-yl)amino]methylidene]cyclohexa-2,4-dien-1-one.